2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide

• IUPAC Name: 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methylthiophen-2-yl)methyl]acetamide
• InChI: InChI=1S/C16H18FNOS/c1-11-4-5-13(8-14(11)17)9-16(19)18(3)10-15-12(2)6-7-20-15/h4-8H,9-10H2,1-3H3
• InChI Key: ACOBMLHKACWWNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)N(C)CC2=C(C=CS2)C)F
• Molecular Formula: C16H18FNOS
• Molecular Weight: 291.4 g/mol

Description

2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide, also known as FMT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide is not fully understood. However, it is believed that 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide exerts its therapeutic effects by binding to specific receptors in the body, such as the mu-opioid receptor and the kappa-opioid receptor. 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide may also inhibit the production of certain enzymes and cytokines that are involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide can induce apoptosis in cancer cells, reduce the production of inflammatory cytokines, and activate opioid receptors. In vivo studies have shown that 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide can reduce tumor growth, alleviate pain, and reduce inflammation.

Advantages and Limitations for Lab Experiments

2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide has several advantages for lab experiments, including its high potency and selectivity for specific receptors. However, 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide also has some limitations, such as its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide research. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and pain management. Another direction is to develop more efficient synthesis methods for 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide and its analogs. Additionally, more studies are needed to understand the mechanism of action of 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide and its potential side effects. Finally, the development of 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide-based drug delivery systems could improve its therapeutic efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide involves the reaction of 3-fluoro-4-methylbenzoyl chloride with N-methyl-N-[(3-methyl-2-thienyl)methyl]amine in the presence of a base. The resulting product is then treated with acetic anhydride to obtain 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide. The purity of 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide can be improved by recrystallization.

Scientific Research Applications

2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and pain management. In cancer research, 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has demonstrated that 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide can reduce inflammation by inhibiting the production of inflammatory cytokines. In pain management research, 2-(3-fluoro-4-methylphenyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]acetamide has been shown to alleviate pain by activating opioid receptors.